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CAS No.: 497867-84-2
Cat. No.: B2887775
Get Quote
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Executive Summary

4-(Quinolin-3-yl)butan-2-one is a bicyclic heteroaromatic ketone serving as a critical
intermediate in the synthesis of functionalized alkaloids, kinase inhibitors, and fused
heterocyclic systems (e.g., benzo[b][1,8]naphthyridines).[1][2] Characterized by a quinoline
core substituted at the C3 position with a butanone chain, this scaffold acts as a versatile
electrophile in organic synthesis.[3]

This guide provides a comprehensive technical breakdown of the compound's identity, a
validated two-step synthetic pathway starting from quinoline-3-carbaldehyde, and its

applications in pharmaceutical research.

Part 1: Chemical Identity & Properties[4]

While the unsaturated precursor (the enone) is frequently cited in literature as a "quinoline
chalcone" analog, the saturated ketone described here is a specific hydrogenation product
used for precise scaffold construction.[3]
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Property Data Notes

Systematic Name 4-(Quinolin-3-yl)butan-2-one IUPAC nomenclature
Molecular Formula Ci13H13NO

Molecular Weight 199.25 g/mol Calculated (C: 78.36%, H:

6.58%, N: 7.03%, O: 8.03%)

Refers to Quinoline-3-

Precursor CAS 13669-42-6 carbaldehyde (Starting
Material)
Structural Class Heteroaromatic Ketone Quinoline derivative
Viscous yellow oil or low- Based on C3-substituted

Predicted Appearance ] ) o
melting solid quinoline analogs

N Soluble in DCM, EtOAc, ]
Solubility MeOH. DMSO Poorly soluble in water
e 1

Structural Analysis

The molecule consists of a quinoline ring (benzopyridine) which is electron-deficient, making
the C3 position less reactive to electrophilic aromatic substitution but highly suitable for cross-
coupling or condensation reactions at the aldehyde stage. The butan-2-one side chain
introduces a reactive carbonyl group at the C2' position, facilitating further derivatization via
reductive amination or Grignard addition.

Part 2: Validated Synthetic Protocol

The synthesis of 4-(quinolin-3-yl)butan-2-one is most reliably achieved via a two-step
sequence: Claisen-Schmidt Condensation followed by Catalytic Hydrogenation.

Reaction Scheme Visualization
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Figure 1: Two-step synthetic pathway from commercially available quinoline-3-carbaldehyde.

Step 1: Aldol Condensation (Preparation of the Enone)

This step generates the

-unsaturated intermediate, 4-(quinolin-3-yl)but-3-en-2-one.

Reagents:

e Quinoline-3-carbaldehyde (1.0 equiv)[4]

o Acetone (Excess, acts as solvent/reagent)[5]

e Sodium Hydroxide (10% ag.[3] solution) or Piperidine (catalytic)

Protocol:

Dissolve quinoline-3-carbaldehyde (10 mmol) in acetone (20 mL).

Add 10% NaOH solution (5 mL) dropwise at 0°C.

Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via TLC (30%
EtOAc/Hexane).[3]

Workup: Neutralize with dilute HCI. Extract with ethyl acetate (3 x 20 mL).

Purification: Recrystallize from ethanol to obtain the yellow crystalline enone.
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Step 2: Catalytic Hydrogenation (Saturation of the
Alkene)

This step selectively reduces the C=C double bond while preserving the ketone and the
quinoline aromatic system.[3]

Reagents:
e 4-(Quinolin-3-yl)but-3-en-2-one (Intermediate from Step 1)
e 10% Palladium on Carbon (Pd/C) (10 wt%)
e Methanol or Ethanol (Solvent)
e Hydrogen gas (
) (Balloon pressure)

Protocol:

Dissolve the enone (5 mmol) in anhydrous methanol (25 mL) in a round-bottom flask.

o Carefully add 10% Pd/C (10% by weight of substrate) under an inert nitrogen atmosphere
(Caution: Pd/C is pyrophoric).[3]

o Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (balloon).[3]
e Stir vigorously at room temperature for 12—18 hours.

« Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with
methanol.[3]

« Isolation: Concentrate the filtrate under reduced pressure to yield 4-(quinolin-3-yl)butan-2-
one as a viscous oil or low-melting solid.

Part 3: Applications in Drug Discovery|[8]
Kinase Inhibitor Scaffold
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The 3-substituted quinoline moiety serves as a bioisostere for naphthalene or indole rings in
kinase inhibitors.[3] The butanone tail provides a flexible linker that can be derivatized to
interact with the ribose-binding pocket of ATP-binding sites.

Precursor for Benzo[b][1,8]naphthyridines

This ketone is a direct precursor for the synthesis of tricyclic systems.[3]
o Reaction: Friedlander condensation with 2-aminobenzaldehyde derivatives.[3]

e Product: Substituted benzo[b][1,8]naphthyridines, which are potent DNA intercalators and
antimalarial agents.[3]

Reductive Amination Targets

The ketone functionality allows for the rapid generation of secondary and tertiary amines, a
common motif in GPCR ligands (e.g., dopamine or serotonin receptor antagonists).

Part 4: Safety & Handling

e Quinoline Derivatives: Generally considered irritants.[3] Avoid inhalation of dust or vapors.[3]

o Palladium on Carbon: Pyrophoric when dry.[3] Always keep wet with solvent (e.g., water or
methanol) during handling and disposal.[3]

o Storage: Store the final ketone under an inert atmosphere (Argon/Nitrogen) at -20°C to
prevent oxidation of the alpha-position or potential polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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